7-Methoxy-1H-indazole-4-boronic acid

• IUPAC Name: (7-methoxy-1H-indazol-4-yl)boronic acid
• InChI: InChI=1S/C8H9BN2O3/c1-14-7-3-2-6(9(12)13)5-4-10-11-8(5)7/h2-4,12-13H,1H3,(H,10,11)
• InChI Key: DZMPENWGBBKCSU-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C2C=NNC2=C(C=C1)OC)(O)O
• Molecular Formula: C8H9BN2O3
• DSSTOX Substance ID: DTXSID301258796
• Molecular Weight: 191.98 g/mol
• CAS RN: 2121513-25-3

Description

7-Methoxy-1H-indazole-4-boronic acid is a chemical compound that may contain varying amounts of anhydride. It is used as a reactant for the preparation of trisubstituted pyrimidines as phosphatidylinositol 3-kinase inhibitors and bisphosphonate inhibitors of human farnesyl pyrophosphate synthase.

Synthesis Analysis

The synthesis of 1H- and 2H-indazoles, including 7-Methoxy-1H-indazole-4-boronic acid, has been summarized in recent strategies. These strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular formula of 7-Methoxy-1H-indazole-4-boronic acid is C8H9BN2O3. The InChI code is 1S/C14H19BN2O3/c1-13(2)14(3,4)20-15(19-13)10-6-7-11(18-5)12-9(10)8-16-17-12/h6-8H,1-5H3,(H,16,17).

Chemical Reactions Analysis

Pinacol boronic esters, such as 7-Methoxy-1H-indazole-4-boronic acid, are highly valuable building blocks in organic synthesis. Protodeboronation of these esters is not well developed, but a radical approach has been reported. This approach allows for formal anti-Markovnikov alkene hydromethylation, a valuable but unknown transformation.

Physical And Chemical Properties Analysis

The physical and chemical properties of 7-Methoxy-1H-indazole-4-boronic acid include a molecular weight of 191.98. It is stored at a temperature of 2-8°C.

Scientific Research Applications

Medicinal Chemistry

7-methoxy-1H-indazole-4-boronic acid is a valuable compound in medicinal chemistry due to its role as a precursor in synthesizing various pharmacologically active molecules. . These inhibitors target specific enzymes involved in the signaling pathways that regulate cell division and survival, offering a targeted approach to cancer therapy.

Agricultural Chemistry

. The boronic acid moiety of 7-methoxy-1H-indazole-4-boronic acid can be instrumental in creating new compounds with improved safety profiles and efficacy against agricultural pests.

Material Science

The compound’s utility extends to material science, where it can contribute to the development of novel materials with specific electronic or photonic properties. .

Environmental Science

In environmental science, 7-methoxy-1H-indazole-4-boronic acid can be used to synthesize compounds that help in the detection and removal of pollutants. .

Biochemistry

This compound is also significant in biochemistry research, particularly in the study of enzyme inhibition and protein function. .

Pharmacology

Pharmacologically, 7-methoxy-1H-indazole-4-boronic acid is involved in the synthesis of molecules with potential therapeutic applications. .

Analytical Chemistry

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Mechanism of Action

Target of Action

Boronic acids and their derivatives, including this compound, are often used in suzuki-miyaura coupling reactions . This suggests that the compound may interact with palladium (II) complexes, which are commonly used in these reactions .

Mode of Action

The compound likely participates in Suzuki-Miyaura coupling reactions, which are a type of carbon-carbon bond-forming reaction . In these reactions, the boronic acid or its derivative acts as a nucleophile, transferring an organic group to a palladium (II) complex . This results in the formation of a new carbon-carbon bond .

Biochemical Pathways

It’s known that the compound can be used in the synthesis of various organic compounds . Therefore, it may indirectly influence biochemical pathways by contributing to the synthesis of bioactive compounds.

Pharmacokinetics

It’s known that the compound is a solid at room temperature and should be stored at 2-8°c . These properties may influence its bioavailability and pharmacokinetics.

Result of Action

It’s known that the compound can be used in the synthesis of various organic compounds . Therefore, its effects may depend on the specific compounds that it helps synthesize.

Action Environment

Environmental factors can influence the action, efficacy, and stability of 7-Methoxy-1H-Indazole-4-Boronic Acid. For instance, the compound is sensitive to temperature and should be stored at 2-8°C . Additionally, the compound’s efficacy in Suzuki-Miyaura coupling reactions may be influenced by the presence of a palladium (II) catalyst .

Safety and Hazards

The safety information for 7-Methoxy-1H-indazole-4-boronic acid indicates that it causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Future Directions

The future directions for the synthesis of 1H- and 2H-indazoles, including 7-Methoxy-1H-indazole-4-boronic acid, involve further development of synthetic approaches. These include reactions under catalyst- and solvent-free conditions, Cu2O-mediated cyclization of o-haloaryl-N-tosylhydrazones, Ag-catalyzed nitration–annulation with tert-butyl nitrite, iodine-mediated intramolecular aryl and sp3 C–H amination, and metal-free reaction of aryl-hydrazones with montmorillonite K-10 under O2 atmosphere.